Cas no 35782-28-6 (Pyridazine, 4-[(1E)-2-phenylethenyl]-)
Pyridazine, 4-[(1E)-2-phenylethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 4-[(1E)-2-phenylethenyl]-
- 35782-28-6
- 4 Styrylpyridazine
- NSC-283144
- WHUUTUUXTSPPDS-VOTSOKGWSA-N
- 4Styrylpyridazine
- 4-Styrylpyridazine
- 4-[(E)-2-Phenylethenyl]pyridazine #
- SCHEMBL6332506
- AKOS006229070
- 39816-19-8
- 4-[(E)-2-Phenylethenyl]pyridazine
- NSC283144
- (E)-4-styrylpyridazine
- 4-[(E)-styryl]pyridazine
- F89276
-
- Inchi: 1S/C12H10N2/c1-2-4-11(5-3-1)6-7-12-8-9-13-14-10-12/h1-10H/b7-6+
- InChI Key: WHUUTUUXTSPPDS-VOTSOKGWSA-N
- SMILES: N1C=C(C=CN=1)/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 182.0845
- Monoisotopic Mass: 182.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyridazine, 4-[(1E)-2-phenylethenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1317180-100mg |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 100mg |
$220 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1317180-250MG |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 250mg |
$350 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1317180-500MG |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 500mg |
$500 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1317180-1G |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 1g |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1317180-5G |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 5g |
$2230 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1317180-10G |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 10g |
$3795 | 2024-07-21 | |
| Aaron | AR027OS2-100mg |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 100mg |
$196.00 | 2025-02-13 | |
| Aaron | AR027OS2-250mg |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 250mg |
$325.00 | 2025-02-13 | |
| 1PlusChem | 1P027OJQ-100mg |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 100mg |
$196.00 | 2024-05-04 | |
| 1PlusChem | 1P027OJQ-250mg |
4-[(E)-styryl]pyridazine |
35782-28-6 | 97% | 250mg |
$313.00 | 2024-05-04 |
Pyridazine, 4-[(1E)-2-phenylethenyl]- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Pyridazine, 4-[(1E)-2-phenylethenyl]-
Pyridazine, 4-[(1E)-2-phenylethenyl]- (CAS No. 35782-28-6): A Comprehensive Overview in Modern Chemical Research
Pyridazine, 4-[(1E)-2-phenylethenyl]-, identified by its unique chemical identifier CAS No. 35782-28-6, represents a fascinating compound within the realm of organic chemistry. This heterocyclic aromatic molecule has garnered significant attention due to its structural complexity and potential applications in various scientific domains. The compound's core structure consists of a pyridazine ring substituted with a phenylacryl group, which imparts distinct electronic and steric properties. These characteristics make it a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials.
The pyridazine moiety is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This arrangement introduces significant electron-withdrawing effects, influencing the compound's reactivity and interaction with biological systems. The presence of the phenylethenyl group at the 4-position further enhances its molecular diversity, enabling diverse functionalization possibilities. Such structural features are highly desirable in medicinal chemistry, where molecular recognition and target binding are critical.
In recent years, Pyridazine, 4-[(1E)-2-phenylethenyl]- has been extensively studied for its pharmacological potential. The compound's ability to modulate biological pathways has been explored in several preclinical studies. Researchers have particularly focused on its interactions with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. Preliminary findings suggest that this molecule exhibits promising activities as an antagonist or agonist in certain therapeutic contexts. For instance, its structural motif has been found to interact with specific binding pockets of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses.
The synthesis of Pyridazine, 4-[(1E)-2-phenylethenyl]- involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the pyridazine core followed by functional group interconversions to introduce the phenylethenyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic methodologies not only underscore the compound's synthetic accessibility but also demonstrate the versatility of modern chemical approaches in constructing complex heterocycles.
The spectroscopic and analytical characterization of Pyridazine, 4-[(1E)-2-phenylethenyl]- has been meticulously conducted using state-of-the-art instrumentation. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into the compound's molecular structure, confirming the presence of characteristic resonances corresponding to the pyridazine ring and the phenylethenyl group. Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns consistent with the proposed structure. Additionally, X-ray crystallography has been utilized to determine high-resolution structures of relevant derivatives, offering valuable information for rational drug design.
One of the most compelling aspects of Pyridazine, 4-[(1E)-2-phenylethenyl]- is its potential in material science applications beyond pharmaceuticals. The compound's aromaticity and conjugated system make it an attractive candidate for organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have investigated its electronic properties and demonstrated its efficacy in forming stable films with tunable optoelectronic characteristics. These findings open up new avenues for developing next-generation electronic devices with enhanced performance.
The environmental impact of Pyridazine, 4-[(1E)-2-phenylethenyl]- has also been a subject of interest. Studies have examined its degradation pathways under various conditions to assess its persistence and potential ecological risks. Fortunately, preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions, mitigating concerns about long-term environmental accumulation. However, further research is warranted to fully understand its fate in different ecosystems and to develop sustainable handling protocols.
Future directions for research on Pyridazine, 4-[(1E)-2-phenylethenyl]- are both exciting and multifaceted. Medicinally, efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques are being employed to predict binding affinities and identify new lead compounds derived from this scaffold. In materials science, exploration of derivative compounds with tailored electronic properties is expected to yield novel materials with applications in flexible electronics and energy storage systems.
In conclusion, Pyridazine, 4-[(1E)-2-phenylethenyl]- (CAS No. 35782-28-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure offers a rich platform for innovation across multiple disciplines—from drug discovery to advanced materials engineering. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly pivotal role in shaping future advancements in chemistry and related fields.
35782-28-6 (Pyridazine, 4-[(1E)-2-phenylethenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)